Cas no 1251708-20-9 (N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1251708-20-9
• MF: C₂₄H₂₄N₆O₂
• MW: 428.486364364624
• CID: 5955062
• PubChem ID: 52416661
• Update Time: 2025-10-28

N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide
• N-(1H-benzimidazol-2-yl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
• VU0646443-1
• N-(1H-1,3-benzodiazol-2-yl)-1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidine-4-carboxamide
• N-(1H-benzo[d]imidazol-2-yl)-1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidine-4-carboxamide
• F5528-2123
• 1251708-20-9
• AKOS024512441

• Inchi： 1S/C24H24N6O2/c1-32-21-9-5-2-6-17(21)18-10-11-22(29-28-18)30-14-12-16(13-15-30)23(31)27-24-25-19-7-3-4-8-20(19)26-24/h2-11,16H,12-15H2,1H3,(H2,25,26,27,31)
• InChI Key： CMGBGPQLLOPHGH-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CC=C3OC)C=C2)CCC(C(NC2NC3=CC=CC=C3N=2)=O)CC1

Computed Properties

• Exact Mass: 428.196
• Monoisotopic Mass: 428.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2
• XLogP3: 3.2

Additional information on N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide

N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1251708-20-9, named N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzodiazole moiety, a pyridazine ring, and a piperidine backbone. The integration of these functional groups makes it a versatile candidate for various applications.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the benzodiazole group in this compound suggests potential anti-inflammatory and antioxidant properties, which are highly desirable in therapeutic agents. Additionally, the pyridazine ring is a key structural element that contributes to the molecule's stability and reactivity. Pyridazine derivatives are widely explored in medicinal chemistry due to their ability to modulate cellular signaling pathways.

The piperidine backbone in this compound adds another layer of complexity and functionality. Piperidine derivatives are known for their role in enhancing drug bioavailability and permeability. The combination of these three structural elements creates a molecule with unique physicochemical properties, making it an attractive candidate for further research.

One of the most promising applications of this compound lies in its potential as a drug delivery agent. Recent advancements in nanotechnology have enabled the use of complex organic molecules as carriers for therapeutic agents. The benzodiazole group's ability to form stable complexes with metal ions makes it an ideal candidate for drug encapsulation and targeted delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the benzodiazole precursor, followed by the introduction of the pyridazine ring through cyclization reactions. The final step involves the coupling of the piperidine backbone using amide bond formation techniques.

Despite its complexity, this compound has shown remarkable stability under physiological conditions. Studies have demonstrated that it exhibits minimal degradation over extended periods, which is a critical factor for its potential use in long-term therapeutic applications.

Another area where this compound has garnered significant attention is its role in optoelectronic materials. The conjugated system formed by the benzodiazole, pyridazine, and piperidine groups enables efficient charge transport properties. This makes it a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent research has also explored the use of this compound as a catalyst in organic synthesis reactions. Its ability to facilitate enantioselective reactions has opened new avenues for asymmetric catalysis, which is crucial for the production of chiral pharmaceuticals.

In conclusion, N-(1H-1,3-benzodiazol-2-yl)-1-6-(2-methoxyphenyl)pyridazin-3-ylpiperidine-4-carboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and catalysis.